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Compound of Interest

Compound Name: 1,3-Benzoxazole-5-carbonitrile

Cat. No.: B177939 Get Quote

An In-Depth Spectroscopic Analysis of 1,3-Benzoxazole-5-carbonitrile: A Technical Guide for

Researchers

Introduction
1,3-Benzoxazole-5-carbonitrile is a heterocyclic aromatic compound of significant interest in

medicinal chemistry and materials science. The benzoxazole core is a recognized "privileged

scaffold," appearing in numerous pharmacologically active molecules with a wide range of

activities.[1] The presence of the nitrile group at the 5-position provides a versatile chemical

handle for further synthetic modifications, making this molecule a valuable building block for

creating libraries of novel compounds for structure-activity relationship (SAR) studies.[1]

Accurate and unambiguous structural confirmation is the bedrock of chemical research and

development. This technical guide, prepared from the perspective of a Senior Application

Scientist, provides a comprehensive overview and interpretation of the key spectroscopic data

—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for 1,3-
Benzoxazole-5-carbonitrile. The focus is not merely on the data itself, but on the scientific

rationale behind the spectral assignments, providing a self-validating framework for

researchers.

Molecular Structure and Analytical Workflow
The foundational step in any spectroscopic analysis is a clear understanding of the molecule's

structure and a logical workflow for its characterization. The numbering convention used
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throughout this guide is standardized for the benzoxazole ring system.

Caption: General structure and atom numbering of the 1,3-Benzoxazole-5-carbonitrile core.

The analytical process follows a systematic workflow to ensure comprehensive

characterization, integrating data from multiple techniques to build a cohesive and validated

structural assignment.

Sample Preparation

Spectroscopic Analysis

Data Integration & Validation

Pure Compound

NMR (¹H, ¹³C)
(CDCl₃ or DMSO-d₆)

FT-IR
(ATR)
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(ESI-QTOF)

Integrated Analysis Final Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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